3-Chloro-N-quinolin-8-yl-benzenesulfonamide

• Molecular Formula: C15H11ClN2O2S
• Molecular Weight: 318.8 g/mol
• IUPAC Name: 3-chloro-N-quinolin-8-ylbenzenesulfonamide
• InChI: InChI=1S/C15H11ClN2O2S/c16-12-6-2-7-13(10-12)21(19,20)18-14-8-1-4-11-5-3-9-17-15(11)14/h1-10,18H
• InChI Key: BHTGUSSNNDOWJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)NS(=O)(=O)C3=CC(=CC=C3)Cl)N=CC=C2

Description

3-Chloro-N-quinolin-8-yl-benzenesulfonamide is a useful research compound. Its molecular formula is C15H11ClN2O2S and its molecular weight is 318.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the similar fashion using route 14 general procedure 27, 8-aminoquinoline (200 mg, 1.38 mmol), 3-chlorobenzenesulfonyl chloride (270 mg, 1.3 mmol) and DMAP (cat.) gave the title compound (250 mg, 59%) after purification by column chromatography with DCM as the eluent.